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Introduction
2-Bromo-5-chloro-1,3-dimethylbenzene is a halogenated aromatic compound with significant

applications as an intermediate in organic synthesis.[1] Its utility is particularly notable in the

pharmaceutical and dye industries, where its distinct molecular structure serves as a versatile

building block for more complex molecules.[1] This document provides a detailed overview of

the molecular weight of this compound, a fundamental parameter for stoichiometric calculations

in synthesis and for analytical characterization.

Molecular Identity and Structure
The chemical identity of 2-Bromo-5-chloro-1,3-dimethylbenzene is established by its

molecular formula and structural arrangement.

Chemical Name: 2-Bromo-5-chloro-1,3-dimethylbenzene[2]

Synonym: 4-Chloro-2,6-dimethylphenyl bromide[3]

CAS Number: 103724-99-8[2][3]

Molecular Formula: C₈H₈BrCl[2][3][4][5]
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The structural formula, illustrating the connectivity of atoms, is depicted in the diagram below.

Caption: 2D structure of 2-Bromo-5-chloro-1,3-dimethylbenzene.

Molecular Weight
The molecular weight is a critical piece of data for any chemical compound. Below is a

summary of the reported and calculated molecular weight for 2-Bromo-5-chloro-1,3-
dimethylbenzene.

Data Point Value ( g/mol ) Source

Reported Molecular Weight 219.508 [4]

Reported Molecular Weight 219.50 [2][3]

Reported Molecular Weight 219.51

Calculated Molecular Weight 219.506 See Section 3.1

Calculation of Molecular Weight
The molecular weight was calculated using the molecular formula C₈H₈BrCl and the standard

atomic weights of the constituent elements.

The calculation is as follows:

Carbon (C): 8 atoms × 12.011 u/atom = 96.088 u

Hydrogen (H): 8 atoms × 1.008 u/atom = 8.064 u[6][7][8]

Bromine (Br): 1 atom × 79.904 u/atom = 79.904 u[9][10][11][12]

Chlorine (Cl): 1 atom × 35.45 u/atom = 35.45 u[13][14][15][16]

Total Molecular Weight = 96.088 + 8.064 + 79.904 + 35.45 = 219.506 g/mol

The slight variations in reported values can be attributed to differences in the atomic weight

values used for the calculation.
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Experimental Protocols
The determination of the molecular weight of a novel or synthesized compound typically

involves mass spectrometry. This technique provides a highly accurate mass-to-charge ratio,

from which the molecular weight can be determined. While specific experimental protocols for

this particular compound are not detailed in the cited literature, a general workflow for such a

determination is outlined below.
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General Workflow for Molecular Weight Determination

Sample Preparation

Mass Spectrometry Analysis

Data Analysis

Dissolve Sample in
Volatile Solvent

Sample Injection

Introduction

Ionization

Mass Separation

Detection

Generate Mass Spectrum

Identify Molecular Ion Peak

Determine Molecular Weight
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Caption: Generalized workflow for molecular weight determination via mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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